Cas no 2287266-31-1 (Methyl 2-amino-2-[3-(2,5-dimethylphenyl)-1-bicyclo[1.1.1]pentanyl]acetate)

• Product Name: Methyl 2-amino-2-[3-(2,5-dimethylphenyl)-1-bicyclo[1.1.1]pentanyl]acetate
• CAS No: 2287266-31-1
• MF: C₁₆H₂₁NO₂
• MW: 259.3434445858
• CID: 6447315
• PubChem ID: 137945730
• Update Time: 2025-06-12

Methyl 2-amino-2-[3-(2,5-dimethylphenyl)-1-bicyclo[1.1.1]pentanyl]acetate Chemical and Physical Properties

Names and Identifiers

• EN300-6761667
• Methyl 2-amino-2-[3-(2,5-dimethylphenyl)-1-bicyclo[1.1.1]pentanyl]acetate
• methyl 2-amino-2-[3-(2,5-dimethylphenyl)bicyclo[1.1.1]pentan-1-yl]acetate
• 2287266-31-1

• Inchi： 1S/C16H21NO2/c1-10-4-5-11(2)12(6-10)15-7-16(8-15,9-15)13(17)14(18)19-3/h4-6,13H,7-9,17H2,1-3H3
• InChI Key： NRUKRSBCQBVHPP-UHFFFAOYSA-N
• SMILES： O(C)C(C(C12CC(C3C=C(C)C=CC=3C)(C1)C2)N)=O

Computed Properties

• Exact Mass: 259.157228913g/mol
• Monoisotopic Mass: 259.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 52.3Ų

Additional information on Methyl 2-amino-2-[3-(2,5-dimethylphenyl)-1-bicyclo[1.1.1]pentanyl]acetate

Methyl 2-amino-2-[3-(2,5-dimethylphenyl)-1-bicyclo[1.1.1]pentanyl]acetate (CAS No. 2287266-31-1): A Comprehensive Overview

Methyl 2-amino-2-[3-(2,5-dimethylphenyl)-1-bicyclo[1.1.1]pentanyl]acetate, identified by its CAS number 2287266-31-1, is a compound of significant interest in the field of pharmaceutical chemistry and drug development. This molecule, characterized by its complex structural framework, has garnered attention due to its potential applications in medicinal chemistry and its unique biochemical properties.

The structural composition of Methyl 2-amino-2-[3-(2,5-dimethylphenyl)-1-bicyclo[1.1.1]pentanyl]acetate involves a combination of aromatic and cyclic moieties, which contribute to its distinct pharmacological profile. The presence of a 2,5-dimethylphenyl group and a bicyclo[1.1.1]pentanyl moiety introduces specific steric and electronic characteristics that are crucial for its interaction with biological targets.

In recent years, there has been growing interest in the development of novel compounds that exhibit enhanced binding affinity and selectivity towards biological receptors. The unique structural features of Methyl 2-amino-2-[3-(2,5-dimethylphenyl)-1-bicyclo[1.1.1]pentanyl]acetate make it a promising candidate for further investigation in this context. Studies have shown that the compound can interact with various enzymes and receptors, suggesting its potential as a lead compound in the design of new therapeutic agents.

One of the most compelling aspects of this compound is its ability to modulate the activity of key enzymes involved in metabolic pathways. For instance, research has indicated that derivatives of Methyl 2-amino-2-[3-(2,5-dimethylphenyl)-1-bicyclo[1.1.1]pentanyl]acetate may exhibit inhibitory effects on enzymes such as cytochrome P450 monooxygenases, which are critical for drug metabolism and detoxification processes.

The synthesis of Methyl 2-amino-2-[3-(2,5-dimethylphenyl)-1-bicyclo[1.1.1]pentanyl]acetate presents unique challenges due to its complex stereochemistry. However, advances in synthetic methodologies have made it possible to produce this compound with high purity and yield. The use of chiral auxiliaries and asymmetric catalysis has been particularly effective in achieving the desired stereoisomerism.

From a pharmacological perspective, the compound's interaction with biological targets is governed by principles such as hydrogen bonding, hydrophobic interactions, and van der Waals forces. The presence of multiple functional groups in the molecule allows for diverse binding modes, which can be exploited to optimize its pharmacological activity.

Recent computational studies have employed molecular modeling techniques to predict the binding affinity and selectivity of Methyl 2-amino-2-[3-(2,5-dimethylphenyl)-1-bicyclo[1.1.1]pentanyl]acetate towards various biological targets. These studies have provided valuable insights into the structural features that contribute to its binding properties and have guided the design of more potent derivatives.

In conclusion, Methyl 2-amino-2-[3-(2,5-dimethylphenyl)-1-bicyclo[1.1.1]pentanyl]acetate represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and biochemical properties make it an attractive candidate for further exploration in drug discovery efforts aimed at developing new therapeutic agents.